Cas no 1018655-70-3 (2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]acetic acid)

2-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]acetic acid is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a 3-chlorophenyl group and an acetic acid moiety. This structure imparts unique reactivity and potential applications in medicinal chemistry and agrochemical research. The presence of the chlorophenyl group enhances lipophilicity, while the acetic acid functionality allows for further derivatization or conjugation. The 1,2,4-oxadiazole ring contributes to metabolic stability, making it a valuable intermediate for the synthesis of biologically active molecules. Its well-defined chemical properties and synthetic versatility make it suitable for use in drug discovery and material science applications.

2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]acetic acid structure

1018655-70-3 structure

Product Name:2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]acetic acid

CAS No:1018655-70-3

MF:C₁₀H₇ClN₂O₃

MW:238.62718129158

CID:5882658

PubChem ID:28806144

Update Time:2025-05-22

2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]acetic acid
- 1,2,4-Oxadiazole-5-acetic acid, 3-(3-chlorophenyl)-
- AKOS010523079
- EN300-7436788
- 1018655-70-3
- MFCD10035208
- Inchi： 1S/C10H7ClN2O3/c11-7-3-1-2-6(4-7)10-12-8(16-13-10)5-9(14)15/h1-4H,5H2,(H,14,15)
- InChI Key： QCFCLKNLNJSWMD-UHFFFAOYSA-N
- SMILES： O1C(CC(O)=O)=NC(C2=CC=CC(Cl)=C2)=N1

Computed Properties

Exact Mass: 238.0145198g/mol
Monoisotopic Mass: 238.0145198g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 76.2Å²

Experimental Properties

Density: 1.460±0.06 g/cm3(Predicted)
Boiling Point: 459.5±55.0 °C(Predicted)
pka: 3.28±0.10(Predicted)

2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]acetic acid Pricemore >>

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Enamine	EN300-7436788-0.05g	2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]acetic acid	1018655-70-3	95.0%	0.05g	$166.0	2025-03-11
Enamine	EN300-7436788-0.1g	2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]acetic acid	1018655-70-3	95.0%	0.1g	$248.0	2025-03-11
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